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Compound of Interest

Compound Name:
(R)-3-Aminopiperidin-2-one

hydrochloride

Cat. No.: B1443240 Get Quote

An In-depth Technical Guide to (R)-3-Aminopiperidin-2-one Hydrochloride: A Core Scaffold

in Modern Drug Discovery

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of (R)-3-Aminopiperidin-2-one
hydrochloride, a pivotal chiral building block for researchers, medicinal chemists, and

professionals in drug development. We will delve into its fundamental properties, synthesis,

analytical validation, and critical applications, grounding the discussion in established scientific

principles and methodologies.

Core Chemical Identity and Physicochemical
Properties
(R)-3-Aminopiperidin-2-one hydrochloride is a chiral heterocyclic compound valued for its

rigid scaffold, which is amenable to further chemical modification. Its stereochemistry is crucial

for the specific molecular recognition required in many targeted therapies.

The fundamental identifiers and properties of this compound are summarized below.

Table 1: Chemical Identifiers
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Identifier Value Source

CAS Number 406216-02-2 [1][2][3]

Molecular Formula C₅H₁₁ClN₂O [1][2][3]

Molecular Weight 150.61 g/mol [1][2][3]

MDL Number MFCD09752974 [1][2]

SMILES O=C1NCCC[C@H]1N.[H]Cl [2]

Chemical Structure
The structure features a six-membered piperidinone ring with an amine group at the chiral

center in the (R)-configuration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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